(2E)-2-cyano-N-(2,6-dimethylphenyl)-3-[4-(propan-2-yl)phenyl]prop-2-enamide

• IUPAC Name: (E)-2-cyano-N-(2,6-dimethylphenyl)-3-(4-propan-2-ylphenyl)prop-2-enamide
• InChI: InChI=1S/C21H22N2O/c1-14(2)18-10-8-17(9-11-18)12-19(13-22)21(24)23-20-15(3)6-5-7-16(20)4/h5-12,14H,1-4H3,(H,23,24)/b19-12+
• InChI Key: BIUDJZWDJQDKPQ-XDHOZWIPSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C)NC(=O)C(=CC2=CC=C(C=C2)C(C)C)C#N
• Isomeric SMILES: CC1=C(C(=CC=C1)C)NC(=O)/C(=C/C2=CC=C(C=C2)C(C)C)/C#N
• Molecular Formula: C21H22N2O
• Molecular Weight: 318.4 g/mol
• CAS No.: 363162-98-5

Description

(2E)-2-cyano-N-(2,6-dimethylphenyl)-3-[4-(propan-2-yl)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C21H22N2O and its molecular weight is 318.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Relevance to Lignin Acidolysis

T. Yokoyama's research on the acidolysis of lignin model compounds shows significant findings in the mechanism of bond cleavage, which could have implications for understanding the reactivity of similar compounds (Yokoyama, 2015). Although this work does not directly mention the compound , the mechanisms studied in lignin model compounds provide insights into how similar structures might behave under acidolysis conditions.

Alzheimer's Disease Imaging

Research by A. Nordberg on amyloid imaging ligands for Alzheimer's disease, including discussion on [18F] 1,1-dicyano-2-[6-(dimethylamino)-2-naphtalenyl] propene, provides insights into the diagnostic applications of compounds with similar functionalities (Nordberg, 2007). This demonstrates the potential biomedical imaging applications of related chemical structures in understanding neurodegenerative diseases.

Antituberculosis Activity of Organotin Complexes

The review by Humaira Iqbal, Saqib Ali, and S. Shahzadi on organotin complexes of NSAIDs, including those with dimethylphenyl groups, highlights their antituberculosis activity (Iqbal, Ali, & Shahzadi, 2015). This could suggest potential therapeutic applications of similar compounds or their derivatives in treating tuberculosis.

Cytochrome P450 Inhibitors

The study on chemical inhibitors of cytochrome P450 isoforms, including compounds with similar structural motifs, by S. C. Khojasteh et al., indicates the importance of these inhibitors in predicting drug-drug interactions (Khojasteh et al., 2011). Although not directly related, the role of structural elements similar to those in the queried compound could be significant in medicinal chemistry.